Cas no 538-42-1 (Sodium cinnamate)

• Product Name: Sodium cinnamate
• CAS No: 538-42-1
• MF: C₉H₇NaO₂
• MW: 170.140453577042
• MDL: MFCD00064994
• CID: 38145
• PubChem ID: 5462638
• Update Time: 2025-11-02

Sodium cinnamate Chemical and Physical Properties

Names and Identifiers

• Sodium cinnamate
• 3-BENZENEPROPENOIC ACID SODIUM SALT
• 3-PHENYLACRYLIC ACID SODIUM SALT
• 3-PHENYLPROPENOIC ACID SODIUM SALT
• CINNAMIC ACID SODIUM SALT
• CINNAMYLIC ACID SODIUM SALT
• 2-Propenoicacid,3-phenyl-,sodiumsalt
• 3-phenyl-2-propenoicacisodiumsalt
• fortificar
• sodium3-phenyl-2-propenoate
• Cinnamate sodium
• Benzeneacrylic acid sodium salt
• trans-Cinnamic acid sodium salt
• sodium,(E)-3-phenylprop-2-enoate
• 肉桂酸钠
• AKOS025310698
• NS00080493
• AI3-01850
• Q27252291
• MFCD00064994
• EINECS 208-691-2
• UNII-1DKD3Z3E4Y
• Cinnamic acid,sodium salt
• sodium;(E)-3-phenylprop-2-enoate
• 538-42-1
• AKOS006342361
• DXIHILNWDOYYCH-UHDJGPCESA-M
• SCHEMBL123136
• 2-Propenoic acid, 3-phenyl-, sodium salt (1:1)
• AS-12639
• sodium (E)-3-phenylprop-2-enoate
• CINNAMIC ACID, SODIUM SALT
• 1DKD3Z3E4Y
• SODIUM CINNAMATE [INCI]
• AKOS003051901
• H10800
• Sodium 3-phenyl-2-propenoate
• FS30863
• 2-Propenoic acid, 3-phenyl-, sodium salt
• HY-130762
• Cinnamic acid (sodium)
• 208-691-2

• MDL： MFCD00064994
• Inchi： 1S/C9H8O2.Na/c10-9(11)7-6-8-4-2-1-3-5-8;/h1-7H,(H,10,11);/q;+1/p-1/b7-6+;
• InChI Key： DXIHILNWDOYYCH-UHDJGPCESA-M
• SMILES： [Na+].[O-]C(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 170.03400
• Monoisotopic Mass: 170.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1A^2

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: 265°Cat760mmHg
• Flash Point: 189.5°C
• PSA: 40.13000
• LogP: 0.44970
• Vapor Pressure: Not available

Sodium cinnamate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Additional information on Sodium cinnamate

Comprehensive Guide to Sodium Cinnamate (CAS No. 538-42-1): Properties, Applications, and Market Insights

Sodium cinnamate (CAS No. 538-42-1) is a sodium salt of cinnamic acid, widely recognized for its versatile applications in the food, pharmaceutical, and cosmetic industries. This compound, also known as sodium 3-phenylacrylate, is valued for its antimicrobial properties, pleasant aroma, and role as a preservative. With the increasing demand for natural and safe additives, sodium cinnamate has gained significant attention in recent years.

The chemical formula of sodium cinnamate is C9H7NaO2, and it appears as a white to off-white crystalline powder. Its solubility in water makes it an excellent choice for formulations requiring aqueous compatibility. One of the key reasons behind its popularity is its ability to inhibit the growth of bacteria and fungi, making it a preferred ingredient in natural preservatives and food additives.

In the food industry, sodium cinnamate is commonly used as a flavoring agent due to its sweet, balsamic scent. It is often found in baked goods, beverages, and confectionery products. Beyond its flavor-enhancing properties, it acts as a food preservative, extending shelf life by preventing microbial spoilage. Consumers today are increasingly seeking clean-label products, and sodium cinnamate fits well into this trend as a naturally derived alternative to synthetic preservatives.

The cosmetic industry also benefits from the antimicrobial and antioxidant properties of sodium cinnamate. It is incorporated into skincare products, such as creams and lotions, to enhance stability and prevent bacterial contamination. With the rising popularity of clean beauty and natural skincare, this compound has become a sought-after ingredient in formulations that prioritize safety and efficacy.

In pharmaceuticals, sodium cinnamate is explored for its potential therapeutic effects. Research suggests that cinnamic acid derivatives, including sodium cinnamate, may exhibit anti-inflammatory and antioxidant activities. These properties make it a candidate for drug development, particularly in treatments targeting oxidative stress-related conditions.

The market for sodium cinnamate is expanding, driven by the growing demand for natural and sustainable ingredients. Manufacturers are investing in research to optimize production processes and improve yield, ensuring a steady supply to meet industry needs. Additionally, regulatory bodies such as the FDA and EFSA have approved its use in various applications, further boosting its market potential.

From an environmental perspective, sodium cinnamate is considered biodegradable, aligning with the global shift toward eco-friendly chemicals. Its low toxicity profile makes it a safer alternative to many synthetic compounds, appealing to both producers and consumers who prioritize sustainability.

For those looking to source high-quality sodium cinnamate, it is essential to verify the purity and compliance with industry standards. Reputable suppliers provide certificates of analysis (CoA) to ensure the product meets specifications for intended use. Whether for food, cosmetics, or pharmaceuticals, selecting the right grade of sodium cinnamate is crucial for achieving desired outcomes.

In conclusion, sodium cinnamate (CAS No. 538-42-1) is a multifunctional compound with broad applications across several industries. Its antimicrobial, flavor-enhancing, and antioxidant properties make it a valuable ingredient in today’s market. As consumer preferences continue to shift toward natural and sustainable products, the demand for sodium cinnamate is expected to rise, solidifying its position as a key player in the chemical and additive industries.